Cas no 115750-83-9 ((2-bromophenoxy)(tert-butyl)dimethylsilane)

• Product Name: (2-bromophenoxy)(tert-butyl)dimethylsilane
• CAS No: 115750-83-9
• MF: C₁₂H₁₉BrOSi
• MW: 287.268163919449
• CID: 2111059
• PubChem ID: 11219912
• Update Time: 2025-05-24

(2-bromophenoxy)(tert-butyl)dimethylsilane Chemical and Physical Properties

Names and Identifiers

• (2-bromophenoxy)(tert-butyl)dimethylsilane
• 1-BROMO-2-[[(1,1-DIMETHYLETHYL)DIMETHYLSILYL]OXY]-BENZENE
• AUAZNDJHTMXNSN-UHFFFAOYSA-N
• EN300-1272770
• (2-Bromophenoxy)(t-butyl)dimethylsilane
• 987-252-3
• t-butyldimethylsilyloxy-bromobenzene
• (2-bromophenoxy)-tert-butyl-dimethylsilane
• MFCD09907936
• bromo-2-[(tert-butyl)dimethylsiloxy]benzene
• tert-butyldimethylsilyloxyphenyl bromide
• SCHEMBL1863318
• G22714
• DA-32124
• 115750-83-9

• Inchi： 1S/C12H19BrOSi/c1-12(2,3)15(4,5)14-11-9-7-6-8-10(11)13/h6-9H,1-5H3
• InChI Key： AUAZNDJHTMXNSN-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1O[Si](C)(C)C(C)(C)C

Computed Properties

• Exact Mass: 286.03885Da
• Monoisotopic Mass: 286.03885Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on (2-bromophenoxy)(tert-butyl)dimethylsilane

Comprehensive Guide to (2-Bromophenoxy)(tert-butyl)dimethylsilane (CAS No. 115750-83-9): Properties, Applications, and Industry Insights

In the realm of organosilicon chemistry, (2-bromophenoxy)(tert-butyl)dimethylsilane (CAS No. 115750-83-9) stands out as a versatile intermediate with significant applications in pharmaceuticals, agrochemicals, and material science. This compound, characterized by its silicon-based protective group and bromophenoxy moiety, is increasingly sought after for its role in selective organic synthesis and functional group transformations. Below, we delve into its molecular attributes, synthetic utility, and emerging trends driving demand.

The chemical structure of (2-bromophenoxy)(tert-butyl)dimethylsilane combines a tert-butyldimethylsilyl (TBS) group with a 2-bromophenoxy substituent, offering unique reactivity. The TBS group is renowned for its stability under acidic conditions, making it a preferred choice for hydroxyl protection in complex molecule synthesis. Meanwhile, the bromine atom introduces opportunities for cross-coupling reactions, such as Suzuki or Heck couplings, pivotal in constructing biaryl scaffolds for drug discovery.

Recent advancements in green chemistry have spotlighted compounds like CAS 115750-83-9 due to their compatibility with catalytic processes and atom-efficient methodologies. Researchers are exploring its use in flow chemistry systems, where precise control over reaction parameters enhances yield and reduces waste. This aligns with the industry’s shift toward sustainable synthesis, a topic dominating academic and industrial discourse.

From a commercial perspective, (2-bromophenoxy)(tert-butyl)dimethylsilane is gaining traction in high-value API production. Its ability to serve as a masking agent for sensitive functional groups during multi-step syntheses is invaluable. For instance, it finds utility in the preparation of antiviral agents and kinase inhibitors, addressing pressing healthcare challenges like emerging infectious diseases and cancer therapeutics.

Analytical techniques such as NMR spectroscopy and HPLC-MS are critical for verifying the purity of CAS 115750-83-9, ensuring compliance with pharmaceutical-grade standards. Suppliers emphasize batch-to-batch consistency, a key concern for manufacturers requiring stringent quality control. This focus on reliability has positioned the compound as a staple in contract research organizations (CROs) and custom synthesis pipelines.

Looking ahead, innovations in silicon chemistry and heterocyclic functionalization are expected to expand the applications of (2-bromophenoxy)(tert-butyl)dimethylsilane. Its integration into automated synthesis platforms and AI-driven reaction optimization tools exemplifies the intersection of traditional chemistry with cutting-edge technology. As demand grows for tailored synthetic solutions, this compound will remain at the forefront of specialty chemical innovation.